Cas no 951900-93-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide
• CAS No: 951900-93-9
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• CID: 5431802
• Update Time: 2025-06-08

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxothiolan-3-yl)-N-methyl-5-[(2-methylphenoxy)methyl]furan-2-carboxamide
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide

• Inchi： 1S/C18H21NO5S/c1-13-5-3-4-6-16(13)23-11-15-7-8-17(24-15)18(20)19(2)14-9-10-25(21,22)12-14/h3-8,14H,9-12H2,1-2H3
• InChI Key： VTJKCQGAGBTZDS-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC=C2C)=CC=C1C(N(C)C1CCS(=O)(=O)C1)=O

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide

Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide, with the CAS number 951900-93-9, has emerged as a compound of significant interest. This introduction aims to provide a comprehensive overview of this molecule, its structural characteristics, and its potential applications in the field of chemical biology.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide is characterized by its complex and intricate arrangement of functional groups. The presence of a thiolan moiety, a furan ring, and various aromatic and aliphatic substituents contributes to its unique chemical properties. These structural features not only make it a fascinating subject of study but also open up possibilities for diverse biological activities.

In recent years, there has been growing interest in the development of molecules that can interact with biological targets in novel ways. The furan and thiolan components of this compound suggest potential interactions with enzymes and receptors, making it a promising candidate for drug discovery. Specifically, the amide group and the methylphenoxy substituent may facilitate binding to specific protein targets, which could be exploited for therapeutic purposes.

The significance of this compound is further underscored by its potential applications in the treatment of various diseases. For instance, studies have shown that molecules with similar structural motifs can exhibit anti-inflammatory and anti-cancer properties. The N-(1,1-dioxo-1lambda6-thiolan-3-yl) moiety, in particular, has been implicated in modulating enzymatic activity, which could be beneficial in conditions where enzyme dysregulation is a key pathophysiological mechanism.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging these tools, scientists have been able to identify potential binding sites on biological targets for N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide. These predictions have guided experimental efforts and have led to the discovery of novel pharmacophores that could be optimized for better efficacy and selectivity.

The synthesis of this compound represents another area of interest. The multi-step synthesis involves careful manipulation of various functional groups, ensuring that the desired structure is obtained with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and oxidative cyclizations have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the preparation of similar compounds.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-5-(2-methylphenoxy)methylfuran-2-carboxamide is a compound with immense potential in the field of chemical biology. Its unique structural features and predicted biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in the development of novel therapeutic agents.